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Compound of Interest

Compound Name:
9,10,16-Trihydroxyhexadecanoic

acid

Cat. No.: B1216641 Get Quote

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction
9,10,16-Trihydroxyhexadecanoic acid, also known as aleuritic acid, is a major constituent of

shellac, a natural resin secreted by the lac bug (Kerria lacca)[1][2][3]. This polyhydroxy fatty

acid serves as a valuable and versatile starting material in various research and industrial

applications. Its unique structure, featuring three hydroxyl groups, makes it a key precursor for

the synthesis of macrocyclic lactones, which are highly valued in the fragrance industry for their

musk-like scents[4][5]. Furthermore, aleuritic acid and its derivatives have shown potential in

the development of biodegradable polymers, pharmaceuticals, and as modulators of

inflammatory responses[4][6].

These application notes provide detailed protocols for the synthesis of 9,10,16-
trihydroxyhexadecanoic acid from shellac, a readily available and renewable resource. The

protocols are intended for research purposes, enabling the production of high-purity aleuritic

acid for further investigation and development.
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Property Value Reference

IUPAC Name
9,10,16-

Trihydroxyhexadecanoic acid
[7]

Synonyms Aleuritic acid, α-Aleuritic acid [7][8]

Molecular Formula C₁₆H₃₂O₅ [7][8]

Molecular Weight 304.42 g/mol [7]

Melting Point 100.5 - 103 °C [1]

Appearance
White to off-white crystalline

powder
[1]

Solubility

Soluble in hot water, alcohol,

acetone, and acetic acid.

Insoluble in cold water, ether,

and petroleum ether.

[9]
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Starting
Material

Saponificati
on
Conditions

Purification
Method

Yield (%) Purity (%) Reference

Seedlac
20% NaOH,

boiling

Recrystallizati

on (aqueous

alcohol)

~25 >98 [1]

Shellac

20% NaOH,

70-110°C,

>20 min

Recrystallizati

on (20-40%

ethanol)

10-20 >98 [10]

Fresh Lac

Resin
Not specified

Recrystallizati

on (80:20

water:methan

ol/isopropano

l)

85-90

(recovery)
>99 [2][11]

Dewaxed

Shellac
20% NaOH Not specified 28.7 Not specified [1]

Experimental Protocols
The synthesis of 9,10,16-trihydroxyhexadecanoic acid from shellac is a multi-step process

involving saponification, isolation of the sodium salt, acidification, and purification.

Saponification of Shellac
This step involves the alkaline hydrolysis of the ester bonds in shellac to liberate the

constituent acids as their sodium salts.

Materials:

Shellac (seedlac, shellac flakes, or dewaxed shellac)

Sodium hydroxide (NaOH)

Distilled water
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Protocol:

Prepare a 20% (w/w) aqueous solution of sodium hydroxide.

In a suitable reaction vessel, add 100 g of shellac to 100 mL of the 20% NaOH solution[1].

Heat the mixture to a temperature between 70-110°C with constant stirring[10].

Continue heating and stirring until the shellac is completely saponified. This can take from

over 20 minutes to several hours depending on the form of shellac and the exact

temperature[10]. The solution will become viscous.

Isolation of Sodium Aleuritate (Salting Out)
The sodium salt of aleuritic acid is less soluble than the salts of the other shellac acids and can

be precipitated by the addition of a saturated salt solution.

Materials:

Saponified shellac solution

Saturated sodium chloride (NaCl) solution

Protocol:

To the hot, viscous saponified solution, add a saturated solution of sodium chloride to salt out

the sodium aleuritate[10].

Allow the mixture to stand at room temperature for at least 14 hours to ensure complete

precipitation[10].

Filter the precipitate under reduced pressure and wash the collected sodium aleuritate cake

with a saturated salt solution[10][12].

Acidification to Crude Aleuritic Acid
The sodium aleuritate is converted to the free acid by treatment with a mineral acid.

Materials:
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Sodium aleuritate cake

Distilled water

Sulphuric acid (H₂SO₄), 10-20% (w/w) solution

Protocol:

Dissolve the sodium aleuritate cake in boiling distilled water[10].

While the solution is still hot, slowly add 10-20% sulphuric acid with stirring until the solution

is acidic (pH paper can be used to check)[1][10].

Crude 9,10,16-trihydroxyhexadecanoic acid will precipitate out of the solution.

Filter the crude acid and wash it thoroughly with cold distilled water to remove any remaining

mineral acid and other water-soluble impurities.

Purification by Recrystallization
To obtain high-purity aleuritic acid, the crude product is recrystallized from a suitable solvent

system.

Materials:

Crude 9,10,16-trihydroxyhexadecanoic acid

Ethanol or Methanol/Isopropanol

Distilled water

Activated carbon (optional, for decolorization)

Protocol:

Prepare a solvent mixture. A 20-40% aqueous ethanol solution or an 80:20 mixture of water

to methanol/isopropanol can be effective[2][10].
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Dissolve the crude aleuritic acid in the hot solvent mixture. If the solution is colored, a small

amount of activated carbon can be added, and the solution boiled for a few minutes[10].

If activated carbon was used, filter the hot solution to remove it.

Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to

induce crystallization.

Collect the white, crystalline 9,10,16-trihydroxyhexadecanoic acid by filtration.

Wash the crystals with a small amount of the cold recrystallization solvent and dry them in a

vacuum oven. The expected melting point of the pure product is around 101-103°C[1].
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Caption: Workflow for the synthesis of 9,10,16-trihydroxyhexadecanoic acid.

Potential Biological Activities

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/38916711/
https://www.benchchem.com/product/b1216641?utm_src=pdf-body
https://en.wikipedia.org/wiki/Aleuritic_acid
https://www.benchchem.com/product/b1216641?utm_src=pdf-body-img
https://www.benchchem.com/product/b1216641?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Known Biological Activities of Aleuritic Acid & Derivatives
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Caption: Overview of the biological activities of aleuritic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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